Boron tribromide

• CAS No.: 10294-33-4
• Product Name: Boron tribromide
• Molecular Formula: BBr3
• Molecular Weight: 250.53 g/mol
• IUPAC Name: tribromoborane
• Standard InChI: InChI=1S/BBr3/c2-1(3)4
• Standard InChIKey: ILAHWRKJUDSMFH-UHFFFAOYSA-N
• Impurities: Boron tribromide typically contains traces of bromine.
• SMILES: B(Br)(Br)Br
• Canonical SMILES: B(Br)(Br)Br
• Boiling Point: 196 °F at 760 mm Hg (USCG, 1999); 91.3 °C; 91 °C; 194°F
• Colorform: Colorless, fuming liquid
• Density: 2.645 at 68 °F (USCG, 1999); 2.6 g/cu cm; Relative density (water = 1): 2.7; 2.64 at 68°F; (65°F): 2.64
• Melting Point: -51 °F (USCG, 1999); -46 °C; -51°F
• Physical Description: Boron tribromide appears as a colorless, fuming liquid with a pungent odor. Boiling point 194°F. Freezing point -51°F. Very toxic by inhalation. Corrosive to metals and tissue.; COLOURLESS FUMING LIQUID WITH PUNGENT ODOUR.; Colorless, fuming liquid with a sharp, irritating odor.
• Description: Boron tribromide appears as a colorless, fuming liquid with a pungent odor. Boiling point 194°F. Freezing point -51°F. Very toxic by inhalation. Corrosive to metals and tissue.
• Shelf Life: Trialkylboranes are stable indefinitely when stored under an inert atmosphere. /Trialkylboranes/
• Solubility: Decomposes (NIOSH, 2016); Soluble in carbon tetrachloride, sulfur dioxide (liquid), sulfur dichloride; moderately soluble in methylcyclohexane; Solubility in water: reaction; Decomposes
• Synonyms: oron tribromide; tribromoborane
• Vapor Density: Relative vapor density (air = 1): 8.6
• Vapor Pressure: 40 mm Hg at 57 °F (NIOSH, 2016); 40 mm Hg at 14 °C; 100 mm Hg at 33.5 °C; Vapor pressure, kPa at 14 °C: 5.3; 40 mmHg at 57°F; (57°F): 40 mmHg
• PubChem Compound: 25134
• Last Modified: Nov 11 2021